Cas no 1805540-63-9 (5-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1805540-63-9
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4890281
• Update Time: 2025-10-28

5-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c9-1-3-2-15-6(8(12,13)14)5(16)4(3)7(10)11/h2,7,16H,1H2
• InChI Key： YXNIHIUGVFDJBM-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)(F)F)C(=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine

5-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 5-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1805540-63-9) is a highly specialized organic molecule with a complex structure and diverse applications in the field of chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including a chloromethyl group, difluoromethyl group, hydroxyl group, and trifluoromethyl group, imparts unique chemical properties and functional groups that make it a valuable compound in various research and industrial contexts.

Recent studies have highlighted the potential of 5-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine in the development of advanced materials, particularly in the synthesis of high-performance polymers and organic semiconductors. The trifluoromethyl group, known for its electron-withdrawing properties, significantly influences the electronic characteristics of the molecule, making it suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In addition to its role in materials science, this compound has also been explored for its potential in medicinal chemistry. The hydroxyl group present in the structure can act as a hydrogen bond donor, which is a critical feature for drug molecules targeting specific biological pathways. Researchers have investigated its ability to modulate enzyme activity and interact with cellular receptors, paving the way for its use in therapeutic agents.

The synthesis of 5-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of fluorinated substituents requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic fluorination have significantly improved the efficiency of this process, making it more accessible for large-scale production.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. Its structure serves as a versatile platform for further functionalization, allowing chemists to explore a wide range of derivatives with varying biological activities. For instance, modifications to the chloromethyl group have been shown to enhance its bioavailability and pharmacokinetic properties.

From an environmental perspective, understanding the fate and transport of 5-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have indicated that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to evaluate its long-term effects on aquatic organisms and soil microbiota.

In conclusion, 5-(Chloromethyl)-4-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1805540-63-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing modern science and technology.